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For Researchers, Scientists, and Drug Development Professionals

Preamble: The Ambiguity of "Stellatin"
Before delving into the physicochemical characterization, it is crucial to address a significant

point of ambiguity in scientific literature: the identity of "Stellatin". The name has been

attributed to at least two distinct chemical compounds, a chromone and a dihydroisocoumarin.

This guide will primarily focus on the chromone derivative, for which more comprehensive data

is available. However, researchers should be aware of this ambiguity and verify the identity of

their specific compound of interest.

Stellatin (Chromone): 5-hydroxy-6,7-dimethoxy-2-methylchromen-4-one, with the molecular

formula C₁₂H₁₂O₅. This compound has been isolated from Aspergillus stellatus and Pisonia

aculeata.[1][2]

Stellatin (Dihydroisocoumarin): 3,4-dihydro-8-hydroxy-7-hydroxymethyl-6-methoxy-

isocoumarin, with the molecular formula C₁₁H₁₂O₅. This compound has been reported in

Aspergillus nidulans and Aspergillus variecolor.[3][4]
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This guide will proceed with the characterization of the chromone derivative of Stellatin.

Chemical Identity and Physical Properties
A foundational aspect of physicochemical characterization is the confirmation of the molecule's

identity and its fundamental physical properties.

Molecular Structure and Formula
The Stellatin chromone is a member of the benzopyran class of organic compounds,

characterized by a chromone core with hydroxy, methoxy, and methyl substitutions.

Table 1: Fundamental Properties of Stellatin (Chromone)

Property Value

Molecular Formula C₁₂H₁₂O₅

Molecular Weight 236.22 g/mol [1][2]

IUPAC Name
5-hydroxy-6,7-dimethoxy-2-methylchromen-4-

one[1][2]

CAS Number 62995-11-3[1]

Canonical SMILES
CC1=CC(=O)C2=C(C(=C(C=C2O1)OC)OC)O[2

]

InChI Key PJCFJNHVNWMRPD-UHFFFAOYSA-N[2]

Physical State and Solubility
Isocoumarins and chromones are typically colorless or yellow crystalline substances.[5] They

generally exhibit good solubility in organic solvents such as chloroform, diethyl ether, and

ethanol, and are also soluble in fats and fatty oils.[5] The solubility of a compound is a critical

parameter that influences its biological activity and formulation possibilities. While specific

quantitative solubility data for Stellatin is not readily available in the provided search results, its

structure suggests it would follow this general trend. The relationship between melting point

and solubility is also a key consideration, as higher melting points are often associated with

lower solubility due to a more stable crystal lattice.[6][7][8]
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Melting Point
The melting point is a crucial indicator of a compound's purity. A sharp melting point range

suggests a high degree of purity, while a broad range can indicate the presence of impurities.

[9] While the specific melting point for Stellatin is not provided in the search results, it is a

critical parameter to be determined experimentally. Techniques like Differential Scanning

Calorimetry (DSC) can be employed for accurate melting point determination.[10][11]

Spectroscopic Analysis for Structural Elucidation
Spectroscopic methods are indispensable for confirming the chemical structure of Stellatin.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for determining the precise structure of a molecule

by providing information about the chemical environment of its atoms.[12] For Stellatin, both ¹H

and ¹³C NMR would be essential for unambiguous identification.[4][13][14][15][16] The

expected signals would correspond to the protons and carbons of the chromone core, as well

as the methyl, methoxy, and hydroxyl functional groups.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a

compound.[13][14][16] For Stellatin, high-resolution mass spectrometry (HRMS) would confirm

the elemental composition of the molecular ion, which should correspond to its chemical

formula, C₁₂H₁₂O₅.[17]

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides information about the electronic transitions within the molecule.

The UV spectrum of Stellatin would show characteristic absorption bands related to the

chromone chromophore. This technique is also valuable for quantitative analysis, particularly in

conjunction with HPLC.[10]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of Stellatin would be expected to show characteristic absorption bands for the
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hydroxyl (-OH), carbonyl (C=O), and ether (C-O) functional groups, as well as aromatic C-H

and C=C bonds.[10]

Chromatographic Methods for Purity Assessment
and Quantification
Chromatographic techniques are essential for separating Stellatin from complex mixtures,

assessing its purity, and for quantitative analysis.

High-Performance Liquid Chromatography (HPLC)
HPLC is a widely used and powerful technique for the analysis of chromones and

isocoumarins.[5][18][19] A validated HPLC method is crucial for quality control and for

determining the concentration of Stellatin in various samples.

Instrumentation: A standard HPLC system equipped with a pump, autosampler, column

oven, and a UV-Vis or Photodiode Array (PDA) detector.

Column: A reversed-phase C18 column is typically suitable for the separation of chromones.

[18][19]

Mobile Phase: A gradient elution using a mixture of an aqueous solvent (A) and an organic

solvent (B) is often employed.

Solvent A: Water with a small amount of acid (e.g., 0.1% formic acid or 0.5% acetic acid)

to improve peak shape.[19]

Solvent B: Acetonitrile or methanol.[20][21][22]

Flow Rate: A typical flow rate is 1.0 mL/min.[18][19]

Detection: UV detection at a wavelength corresponding to a λmax of Stellatin.

Sample Preparation:

Standards: Prepare a stock solution of purified Stellatin in a suitable solvent (e.g.,

methanol) and create a series of calibration standards by serial dilution.
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Samples: Dissolve the sample containing Stellatin in the mobile phase or a compatible

solvent, and filter through a 0.22 µm or 0.45 µm filter before injection.[20]

Method Validation: The HPLC method should be validated according to ICH guidelines,

including parameters such as linearity, accuracy, precision, limit of detection (LOD), and limit

of quantification (LOQ).[19]

Sample & Standard Preparation
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Caption: A typical workflow for the quantitative analysis of Stellatin using HPLC.

Thin-Layer Chromatography (TLC)
TLC is a simple, rapid, and cost-effective method for the qualitative analysis of Stellatin.[5] It is

particularly useful for monitoring the progress of extraction and purification processes.

Thermal Analysis
Thermal analysis techniques provide information about the physical and chemical changes that

occur in a substance as a function of temperature.

Differential Scanning Calorimetry (DSC)
DSC is used to measure the heat flow associated with thermal transitions in a material. For

Stellatin, DSC can be used to accurately determine its melting point and to study its thermal

stability.[10][11]
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Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as it is heated. This technique can provide

information about the decomposition temperature of Stellatin and its overall thermal stability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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